Cas no 1675-02-1 (Erythromycin,3''-O-demethyl-)

Erythromycin,3''-O-demethyl- structure

Product Name:Erythromycin,3''-O-demethyl-

CAS No:1675-02-1

Molecular Formula:C₃₆H₆₅NO₁₃

Molecular Weight:719.9002

CID:176012

PubChem ID:83933

Erythromycin,3''-O-demethyl- Properties

Names and Identifiers

- Erythromycin,3''-O-demethyl-
- (3R,4S,5S,6R,7R,9R,11R,12R,13R,14R)-4-[(2S,4R,5S,6S)-4,5-dihydroxy-4,6 -dimethyl-oxan-2-yl]oxy-6-[(2S,3R,4S,6R)-4-dimethylamino-3-hydroxy-6-m ethyl-oxan-2-yl]oxy-14-ethyl-7,12,13-trihydroxy-3,5,7,9,11
- ERYTHROMYCIN C
- Erythromycin C DISCONTINUED
- 3-O-DEMETHYLERYTHROMYCIN
- 3'-O-Demethylerythromycin
- 3"-O-DeMethylerythroMycin A
- (3R,4S,5S,6R,7R,9R,11R,12R,13R,14R)-4-[(2S,4R,5S,6S)-4,5-dihydroxy-4,6 -dimethyl-oxan-2-yl]oxy-6-[(2S,3R,4S,6R)-4-dimethylamino-3-hydroxy-6-m ethyl-oxan-2-yl]oxy-14-ethyl-7,12,13-trihydroxy-3,5,7,9,11,13-hexameth yl-1-oxacyclotetradecane-2,10-dione
- 1675-02-1
- Erythromycin, 3''-O-demethyl-
- (3R,4S,5S,6R,7R,9R,11R,12R,13S,14R)-4-(2,6-dideoxy-3-C-methyl-alpha-L-ribo-hexopyranosyloxy)-14-ethyl-7,12,13-trihydroxy-6-[3,4,6-trideoxy-3-(dimethylamino)-beta-D-xylo-hexopyranosyloxy]-3,5,7,9,11,13-hexamethyloxacyclotetradecane-2,10-dione
- SCHEMBL1348180
- CHEBI:64273
- HY-125546
- NS00011670
- C06616
- 9X2R375YNZ
- (3R,4S,5S,6R,7R,9R,11R,12R,13S,14R)-4-[(2R,4R,5S,6S)-4,5-dihydroxy-4,6-dimethyloxan-2-yl]oxy-6-[(2S,3R,4S,6R)-4-(dimethylamino)-3-hydroxy-6-methyloxan-2-yl]oxy-14-ethyl-7,12,13-trihydroxy-3,5,7,9,11,13-hexamethyl-oxacyclotetradecane-2,10-dione
- Erythromycin C
- UNII-9X2R375YNZ
- Q27133183
- CS-0092184
- 3''-O-Demethylerythromycin
- (3R,4S,5S,6R,7R,9R,11R,12R,13R,14R)-4-[(2S,4R,5S,6S)-4,5-dihydroxy-4,6 -dimethyl-oxan-2-yl]oxy-6-[(2
- (3R,4S,5S,6R,7R,9R,11R,12R,13S,14R)-4-((2R,4R,5S,6S)-4,5-dihydroxy-4,6-dimethyloxan-2-yl)oxy-6-((2S,3R,4S,6R)-4-(dimethylamino)-3-hydroxy-6-methyloxan-2-yl)oxy-14-ethyl-7,12,13-trihydroxy-3,5,7,9,11,13-hexamethyl-oxacyclotetradecane-2,10-dione
- G91285
- (3R,4S,5S,6R,7R,9R,11R,12R,13S,14R)-4-(2,6-dideoxy-3-C-methyl-alpha-L-ribo-hexopyranosyloxy)-14-ethyl-7,12,13-trihydroxy-6-(3,4,6-trideoxy-3-(dimethylamino)-beta-D-xylo-hexopyranosyloxy)-3,5,7,9,11,13-hexamethyloxacyclotetradecane-2,10-dione
- MWFRKHPRXPSWNT-QNPWSHAKSA-N
- DTXSID501317437
- +Expand
- InChIKey： MWFRKHPRXPSWNT-VACSZJCDSA-N
- Inchi： InChI=1S/C36H65NO13/c1-13-24-36(10,45)29(40)19(4)26(38)17(2)15-35(9,44)31(50-33-27(39)23(37(11)12)14-18(3)46-33)20(5)28(21(6)32(42)48-24)49-25-16-34(8,43)30(41)22(7)47-25/h17-25,27-31,33,39-41,43-45H,13-16H2,1-12H3/t17-,18?,19+,20+,21-,22?,23?,24-,25?,27?,28+,29-,30?,31-,33?,34?,35-,36-/m1/s1
- SMILES： CC[C@H]1OC(=O)[C@H](C)[C@@H](OC2OC(C)C(O)C(C)(O)C2)[C@H](C)[C@@H](OC2OC(C)CC(N(C)C)C2O)[C@](C)(O)C[C@@H](C)C(=O)[C@H](C)[C@@H](O)[C@]1(C)O

Computed Properties

Exact Mass: 719.44600
Hydrogen Bond Donor Count: 6
Hydrogen Bond Acceptor Count: 14
Rotatable Bond Count: 6
Monoisotopic Mass: 719.446
Heavy Atom Count: 50
Complexity: 1160
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 18
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 2.2
Topological Polar Surface Area: 205A^2

Experimental Properties

LogP: 1.13150
PSA: 204.91000
Refractive Index: 1.545
Boiling Point: 826.2°C at 760 mmHg
Flash Point: 453.5°C
Density: 1.23

Erythromycin,3''-O-demethyl- Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00AE1B-1mg	(3R,4S,5S,6R,7R,9R,11R,12R,13R,14R)-4-[(2S,4R,5S,6S)-4,5-dihydroxy-4,6 -dimethyl-oxan-2-yl]oxy-6-[(2S,3R,4S,6R)-4-dimethylamino-3-hydroxy-6-m ethyl-oxan-2-yl]oxy-14-ethyl-7,12,13-trihydroxy-3,5,7,9,11,13-hexameth yl-1-oxacyclotetradecane-2,10-dione	1675-02-1	≥85%	1mg	$190.00	2024-06-19
A2B Chem LLC	AE83951-1mg	(3R,4S,5S,6R,7R,9R,11R,12R,13R,14R)-4-[(2S,4R,5S,6S)-4,5-dihydroxy-4,6 -dimethyl-oxan-2-yl]oxy-6-[(2S,3R,4S,6R)-4-dimethylamino-3-hydroxy-6-m ethyl-oxan-2-yl]oxy-14-ethyl-7,12,13-trihydroxy-3,5,7,9,11,13-hexameth yl-1-oxacyclotetradecane-2,10-dione	1675-02-1	≥85%	1mg	$125.00	2024-04-20
BioAustralis	BIA-E1351-1 mg	Erythromycin C	1675-02-1	>95% by HPLC	1mg	$126.00	2023-07-10
SHENG KE LU SI SHENG WU JI SHU	sc-362736-1 mg	Erythromycin C,	1675-02-1		1mg	￥632.00	2023-07-11
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.	ajci21240-1mg	Erythromycin C	1675-02-1	98%	1mg	￥1575.00	2023-09-09

Erythromycin,3''-O-demethyl- Suppliers

Shanghai Aladdin Biochemical Technology Co., Ltd

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(CAS:1675-02-1)

MR./MRS.:A LA DING

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Email:anhua.mao@aladdin-e.com

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:1675-02-1)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

Erythromycin,3''-O-demethyl- Related Literature

1. Enhanced photocatalytic activity of hybrid Fe2O3–Pd nanoparticulate catalysts†

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2. Structural variations in metal complexes of a tertiary α-hydroxyoxime†

Daniel D'Alessio,Daniel M. Lombardo,Jamila G. Vaughan,Brian W. Skelton,Keith R. Barnard,Mark. I. Ogden Dalton Trans., 2015,44, 7163-7168
3. One-pot synthesis of corolla-shaped gold nanostructures with (110) planes†

Xiaochuan Xu,Haipeng Zhang,Bin Liu,Jianhui Yang RSC Adv., 2020,10, 8286-8290
4. Constructing novel NaLiTi3O7/g-C3N4 Z-scheme photocatalysts to facilitate the separation of charge carriers and study the hydrogen production performance†

Pei-jin Yan,Lang Yuan,Nan Zhao,Ying Xie,Wei Zhou New J. Chem., 2023,47, 14808-14813
5. High-performance extraction of alkaloids using aqueous two-phase systems with ionic liquids†

Mara G. Freire,Catarina M. S. S. Neves,Isabel M. Marrucho,José N. Canongia Lopes,Luís Paulo N. Rebelo,João A. P. Coutinho Green Chem., 2010,12, 1715-1718
6. The natural occurrence of allomucic (allaric) acid: a contribution to the assignment of structure of an insecticidal exotoxin from Bacillus thuringiensis Berliner

J. Chem. Soc. D, 1969, 338b-339
7. Long-term, stable, and improved oxygen-reduction performance of titania-supported PtPb nanoparticles†

Takao Gunji,Toyokazu Tanabe,Takashi Tsuda,Masahiro Miyauchi,Genki Kobayashi,Futoshi Matsumoto Catal. Sci. Technol., 2014,4, 1436-1445
8. Curcumin-loaded metal oxide aerogels: supercritical drying and stability†

Wael Hamd,Digambara Patra,Houssam El-Rassy RSC Adv., 2021,11, 34479-34486
9. Polymorphism in tetra-aryl biphenyl diamine hole transport materials: resolving the conflicting literature on N, N′-diphenyl-N, N′-bis(3,3′-methylphenyl)-[(1,1′-biphenyl)]-4,4′-diamine by high-resolution powder diffraction†

Kenneth Shankland,Alan R. Kennedy,William I. F. David J. Mater. Chem., 2005,15, 4838-4844
10. Back cover

Photochem. Photobiol. Sci., 2005,4, 647-648

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